Cas no 1598091-28-1 (1-(difluoromethyl)-1H-imidazol-2-ylmethanesulfonamide)

• Product Name: 1-(difluoromethyl)-1H-imidazol-2-ylmethanesulfonamide
• CAS No: 1598091-28-1
• MF: C₅H₇F₂N₃O₂S
• MW: 211.189786195755
• CID: 5245962
• PubChem ID: 114763859
• Update Time: 2026-03-08

1-(difluoromethyl)-1H-imidazol-2-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-methanesulfonamide, 1-(difluoromethyl)-
• 1-(difluoromethyl)-1H-imidazol-2-ylmethanesulfonamide

• Inchi： 1S/C5H7F2N3O2S/c6-5(7)10-2-1-9-4(10)3-13(8,11)12/h1-2,5H,3H2,(H2,8,11,12)
• InChI Key： UFOGXKZXTSUURJ-UHFFFAOYSA-N
• SMILES： C1(CS(N)(=O)=O)N(C(F)F)C=CN=1

Additional information on 1-(difluoromethyl)-1H-imidazol-2-ylmethanesulfonamide

Introduction to 1-(difluoromethyl)-1H-imidazol-2-ylmethanesulfonamide (CAS No. 1598091-28-1) in Modern Chemical and Pharmaceutical Research

The compound 1-(difluoromethyl)-1H-imidazol-2-ylmethanesulfonamide, identified by its CAS number 1598091-28-1, represents a significant advancement in the field of medicinal chemistry and pharmacology. This heterocyclic sulfonamide derivative has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a difluoromethyl group and an imidazole core enhances its pharmacokinetic properties, making it a valuable candidate for further investigation in drug development.

Recent studies have highlighted the potential of sulfonamide derivatives as therapeutic agents, particularly in the treatment of infectious diseases and cancer. The difluoromethyl substitution on the imidazole ring not only improves metabolic stability but also enhances binding affinity to biological targets. This modification has been extensively explored in the design of novel antiviral and anticancer compounds, where it contributes to increased efficacy and reduced toxicity.

The 1H-imidazol-2-ylmethanesulfonamide moiety is particularly noteworthy for its role in modulating enzyme activity. Imidazole derivatives are known for their ability to interact with a variety of enzymes, including those involved in signal transduction and metabolic pathways. The sulfonamide group further extends these interactions by forming hydrogen bonds with polar residues in protein active sites, thereby enhancing drug-receptor binding. This dual functionality makes 1-(difluoromethyl)-1H-imidazol-2-ylmethanesulfonamide a versatile scaffold for medicinal chemists.

In the context of contemporary drug discovery, this compound has been investigated for its potential in addressing emerging therapeutic challenges. For instance, modifications to the difluoromethyl group have been shown to improve oral bioavailability, a critical factor in drug formulation. Additionally, the imidazole core has been linked to enhanced selectivity against specific disease-causing pathogens or cancer cell lines, reducing off-target effects.

One of the most compelling aspects of 1-(difluoromethyl)-1H-imidazol-2-ylmethanesulfonamide is its adaptability in synthetic chemistry. Researchers have leveraged its structure to develop libraries of analogs with tailored properties, enabling high-throughput screening for new therapeutic candidates. The compound’s stability under various conditions also facilitates its use in industrial-scale synthesis, ensuring consistency in pharmaceutical production.

The biological activity of this sulfonamide derivative has been further validated through computational modeling and experimental assays. Studies have demonstrated its ability to inhibit key enzymes associated with inflammation and tumor growth. Moreover, preclinical trials have shown encouraging results in animal models, suggesting its potential as a lead compound for further development into clinical therapies.

The integration of modern analytical techniques has also provided deeper insights into the mechanism of action of 1-(difluoromethyl)-1H-imidazol-2-ylmethanesulfonamide. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have enabled detailed structural elucidation, while computational methods like molecular dynamics simulations have helped predict interactions at the atomic level.

As research progresses, the applications of this compound are expected to expand into new therapeutic areas. Its unique combination of structural features positions it as a promising candidate for addressing complex diseases that require multifaceted pharmacological interventions. Collaborative efforts between academia and industry are likely to drive innovation, leveraging advances in synthetic biology and artificial intelligence to optimize its properties further.

In conclusion, 1-(difluoromethyl)-1H-imidazol-2-ylmethanesulfonamide (CAS No. 1598091-28-1) exemplifies the intersection of chemistry and medicine in the pursuit of novel therapeutics. Its distinctive structure and demonstrated biological activities make it a cornerstone in contemporary pharmaceutical research. As scientists continue to explore its potential, this compound holds promise for improving human health through innovative drug solutions.